AMBERLITE GT73 500G

Specification

• CAS No.: 113834-91-6
• Molecular Formula: C14H10N2O5S.2Na
• Molecular Weight: 0

Introduction

Functional Mechanism and Properties

The primary functional mechanism of AMBERLITE GT73 500G relies on the thiol (-SH) groups that have a strong affinity for mercury ions. When contaminated water passes through a column or bed containing this resin, mercury ions bind to these thiol groups through a chemical interaction, effectively removing them from the aqueous solution.

Unlike conventional ion exchange resins that operate through simple ion exchange mechanisms, the mercury removal by AMBERLITE GT73 occurs through a more specific chemical interaction between mercury and thiol groups, resulting in higher selectivity for mercury even in the presence of other metal ions.

Comparative Properties with Similar Resins

Table 1: Water Content Comparison of Mercury Removal Resins

Resin Type	Water Content (wt%)
GT-73A	6.78
SR-4	11.75
SIR-200	1.312
S-920	40.98

This significant variation in water content among similar mercury-removal resins indicates substantial differences in their physical properties and potentially their handling characteristics. The relatively moderate water content of GT-73A suggests a balance between stability and reactivity.

Applications in Environmental Remediation

AMBERLITE GT73 500G finds its primary application in environmental remediation processes, particularly in the removal of mercury from industrial wastewater and effluent streams. One notable application documented in research is its use in Effluent Treatment Facilities (ETF) that process overhead stream solutions from evaporators.

Operational Configuration

In typical applications, AMBERLITE GT73 500G is deployed in a fixed bed configuration, through which mercury-contaminated water is passed. This setup maximizes contact time between the contaminant and the resin while minimizing pressure drop and operational complications.

The resin can be used either in its as-received form or pre-treated with sodium to enhance its performance in specific applications. Research indicates that facilities such as the ETF typically sodium pre-treat the resin by exposing it (in hydrogen form) to sodium nitrate solution, which converts the resin to its sodium form.

Performance Evaluation Methodologies

The performance of AMBERLITE GT73 500G in mercury removal applications can be evaluated through several standardized testing methodologies. Two primary evaluation methods emerged from the research findings:

Distribution Coefficient (Kd) Testing

The distribution coefficient (Kd) test is a batch equilibrium test that measures the partitioning of mercury between the resin and the aqueous phase. Higher Kd values indicate better mercury removal performance. This test allows for comparison with previously published data on ion exchange resin performance.

The Kd testing procedure typically involves:

• Weighing a specific amount of resin (e.g., 0.1 grams)

• Adding a known concentration of mercury solution (e.g., 200 ppm Hg with 1500 ppm NaNO3)

• Agitating the mixture to ensure complete contact

• Allowing sufficient time for equilibrium to be reached

• Filtering and analyzing the remaining mercury concentration in solution

Toxicity Characteristic Leach Procedure (TCLP)

The TCLP test evaluates the potential for mercury to leach from the spent resin under disposal conditions. This test is crucial for determining whether the mercury-loaded resin would be classified as hazardous waste under regulatory frameworks.

Research findings indicate that AMBERLITE GT73 successfully passes the TCLP test, suggesting that mercury remains strongly bound to the resin even under leaching conditions.

Comparative Performance Analysis

A significant body of research has been dedicated to comparing the performance of AMBERLITE GT73 with similar mercury-removal resins available in the market. These comparative studies provide valuable insights into the relative advantages and potential substitutes for AMBERLITE GT73.

Performance Comparison with Alternative Resins

Research conducted at the Savannah River Technology Center evaluated the mercury removal performance of AMBERLITE GT-73A alongside three potential substitute resins:

• Purolite S-920 from Bro-Tech Corporation

• Ionac SR-4 from Sybron Chemicals

• SIR-200 from Resin Tech

The findings from this comparative study indicated that SIR-200 from Resin Tech performed similarly to AMBERLITE GT-73A in mercury removal applications, potentially offering a suitable alternative when AMBERLITE GT73 inventory is low.

Research Protocols and Methodologies

Detailed research protocols have been established for evaluating the performance of AMBERLITE GT73 and similar mercury-removal resins. These standardized methodologies ensure consistent and comparable results across different studies and applications.

Testing Conditions

Standard testing conditions for AMBERLITE GT73 involve:

• Temperature range: 24.3°C to 25.8°C

• Agitation rate: 400 rpm (to ensure complete levitation of resin granules)

• Test duration: 14 days (sufficient to reach steady-state loading)

• Mercury concentration: 200 ppm with 1500 ppm NaNO3 (representing the most concentrated solution the resin might encounter in practical applications)

Limitations and Considerations

While AMBERLITE GT73 500G offers effective mercury removal capabilities, several limitations and considerations should be noted based on the research findings:

Information Gaps

The available research on AMBERLITE GT73 500G reveals several information gaps, particularly regarding its detailed physical and chemical properties. Standard chemical databases indicate "No Any Chemical & Physical Properties" for this compound, suggesting a need for more comprehensive characterization.